Cas no 312905-15-0 (1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide)

• Product Name: 1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
• CAS No: 312905-15-0
• Molecular Formula: C₂₀H₁₅F₂N₂^.BR
• Molecular Weight: 401.2473
• MDL: MFCD16038987
• CID: 832667

1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide Properties

Names and Identifiers

• Pyrazinium, 1-(1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohep ten-6-yl)-, bromide, (1aa,6a,10ba)-rel-
• 1,1-Difluorocyclopropane-1-dibenzosuberyl Pyrazinium Bromide
• C20H15BRF2N2
• 1-[(1aR,10bS)-1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]-pyrazinium Bromide
• Pyrazinium,1-[(1aR,10bS)-1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]-,bromide(1:1),rel

• MDL： MFCD16038987
• InChIKey： UGZHNXNWQHBBPO-DIXMHULASA-M
• Inchi： InChI=1S/C20H15F2N2.BrH/c21-20(22)17-13-5-1-3-7-15(13)19(24-11-9-23-10-12-24)16-8-4-2-6-14(16)18(17)20;/h1-12,17-19H;1H/q+1;/p-1/t17-,18+,19-;
• SMILES： C1=CC=C2C(=C1)[C@H]3[C@@H](C4=CC=CC=C4[C@H]2[N+]5=CC=NC=C5)C3(F)F.[Br-]

Computed Properties

• Exact Mass: 400.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 25

Experimental Properties

• LogP: 0.84050
• PSA: 16.77000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes